Cas no 1067659-72-6 (1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine)
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-844661
- 1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine
- 1067659-72-6
- SCHEMBL1306521
-
- Inchi: 1S/C13H29N3/c1-3-8-16(9-4-2)13-5-10-15(11-6-13)12-7-14/h13H,3-12,14H2,1-2H3
- InChI Key: JPWJBFQFTYNSMQ-UHFFFAOYSA-N
- SMILES: N(CCC)(CCC)C1CCN(CCN)CC1
Computed Properties
- Exact Mass: 227.236147938g/mol
- Monoisotopic Mass: 227.236147938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 32.5Ų
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-844661-0.05g |
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine |
1067659-72-6 | 95.0% | 0.05g |
$647.0 | 2025-03-21 | |
| Enamine | EN300-844661-0.1g |
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine |
1067659-72-6 | 95.0% | 0.1g |
$678.0 | 2025-03-21 | |
| Enamine | EN300-844661-0.25g |
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine |
1067659-72-6 | 95.0% | 0.25g |
$708.0 | 2025-03-21 | |
| Enamine | EN300-844661-0.5g |
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine |
1067659-72-6 | 95.0% | 0.5g |
$739.0 | 2025-03-21 | |
| Enamine | EN300-844661-1.0g |
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine |
1067659-72-6 | 95.0% | 1.0g |
$770.0 | 2025-03-21 | |
| Enamine | EN300-844661-2.5g |
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine |
1067659-72-6 | 95.0% | 2.5g |
$1509.0 | 2025-03-21 | |
| Enamine | EN300-844661-5.0g |
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine |
1067659-72-6 | 95.0% | 5.0g |
$2235.0 | 2025-03-21 | |
| Enamine | EN300-844661-10.0g |
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine |
1067659-72-6 | 95.0% | 10.0g |
$3315.0 | 2025-03-21 |
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine
Introduction to 1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine (CAS No. 1067659-72-6)
1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine, identified by the CAS number 1067659-72-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural framework that combines an aminoethyl side chain with two propyl groups, positioned at the N atoms, and another amino group at the 4-position. Such structural motifs are often explored for their potential biological activity, particularly in the development of novel therapeutic agents.
The compound belongs to a class of molecules known for their versatility in drug design. The piperidine core is a common pharmacophore found in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The presence of multiple amine functionalities further enhances its potential for hydrogen bonding, a critical factor in molecular recognition processes within biological systems.
In recent years, there has been growing interest in exploring derivatives of piperidine for their pharmacological properties. Specifically, modifications involving aminoalkyl chains and alkyl substituents have been investigated for their impact on metabolic stability, solubility, and target affinity. The structure of 1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine suggests it may exhibit interesting interactions with various biological targets, making it a valuable candidate for further investigation.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule drugs. The combination of an aminoethyl group and propyl substituents creates a balance between lipophilicity and polarizability, which is often favorable for oral bioavailability and cell membrane permeability. These characteristics are crucial for designing drugs that can effectively reach their targets within the body.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies using 1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine have shown promising interactions with several protein targets, including enzymes and receptors implicated in various diseases. These virtual screening approaches have accelerated the discovery process, allowing researchers to prioritize compounds for experimental validation.
The synthesis of 1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies often include nucleophilic substitution reactions, reductive amination, and protection-deprotection techniques to handle the reactive amine groups appropriately. The development of efficient synthetic routes is essential for scalability and cost-effectiveness in pharmaceutical applications.
In addition to its potential as a drug candidate, this compound may also serve as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block that can be modified further to explore new chemical space. This approach is particularly valuable in medicinal chemistry, where iterative design and optimization are key to developing novel therapeutics.
The pharmacokinetic properties of 1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine are another area of interest. Studies have begun to investigate its absorption, distribution, metabolism, and excretion (ADME) profiles using both computational models and experimental methods. Understanding these properties early in the drug discovery process can help predict its behavior in vivo and guide further optimization efforts.
Recent research has also highlighted the importance of considering stereochemistry in the design of piperidine derivatives. The configuration around the chiral centers, if any present in this compound or its analogs, can significantly influence its biological activity. Advanced synthetic techniques now allow for precise control over stereochemistry, enabling researchers to tailor molecules for specific biological outcomes.
The safety profile of 1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine is another critical consideration during drug development. Preclinical studies are necessary to assess potential toxicity and side effects before moving into human trials. These studies often involve in vitro assays with human cell lines and animal models to evaluate acute and chronic effects.
The regulatory landscape for new drug candidates also plays a significant role in determining the trajectory of such compounds. Compliance with guidelines set by agencies such as the FDA and EMA is essential for advancing a molecule through clinical trials and eventual market approval. Researchers must navigate these requirements carefully to ensure successful progression.
In conclusion,1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine (CAS No. 1067659-72-6) represents an exciting opportunity for further exploration in pharmaceutical research. Its unique structural features combined with promising preclinical data make it a compelling candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs.
1067659-72-6 (1-(2-aminoethyl)-N,N-dipropylpiperidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)